molecular formula C17H12N2O2S B344874 1-Naphthalen-2-ylsulfonylbenzimidazole CAS No. 93326-71-7

1-Naphthalen-2-ylsulfonylbenzimidazole

Cat. No.: B344874
CAS No.: 93326-71-7
M. Wt: 308.4g/mol
InChI Key: XBVZLEZLYUQFDX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Naphthalen-2-ylsulfonylbenzimidazole is a benzimidazole derivative featuring a sulfonyl group (-SO₂-) linked to a naphthalen-2-yl substituent. The sulfonyl group enhances electron-withdrawing properties, while the naphthalene moiety contributes to lipophilicity and steric bulk, influencing both reactivity and biological interactions .

Properties

CAS No.

93326-71-7

Molecular Formula

C17H12N2O2S

Molecular Weight

308.4g/mol

IUPAC Name

1-naphthalen-2-ylsulfonylbenzimidazole

InChI

InChI=1S/C17H12N2O2S/c20-22(21,19-12-18-16-7-3-4-8-17(16)19)15-10-9-13-5-1-2-6-14(13)11-15/h1-12H

InChI Key

XBVZLEZLYUQFDX-UHFFFAOYSA-N

SMILES

C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)N3C=NC4=CC=CC=C43

Canonical SMILES

C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)N3C=NC4=CC=CC=C43

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

2.1 Substituent Position: Naphthalen-1-yl vs. Naphthalen-2-yl
  • 1-(Naphthalen-1-ylmethyl)-1H-benzimidazol-2-amine (Compound 21) Synthesis: Prepared via nucleophilic substitution of 2-aminobenzimidazole with 1-(bromomethyl)naphthalene (55% yield) . Properties: Lower yield compared to the 2-yl analog, likely due to steric hindrance from the 1-position substitution on naphthalene. Purity >98% (LCMS/NMR) .
  • 1-(Naphthalen-2-ylmethyl)-1H-benzimidazol-2-amine (Compound 22)
    • Synthesis : Higher yield (79%) under similar conditions, attributed to favorable electronic/steric effects of the 2-position naphthalene .
    • Properties : Similar purity (>98%) but distinct reactivity due to substituent orientation .

Key Insight : The 2-position on naphthalene facilitates higher synthetic efficiency, suggesting enhanced compatibility with benzimidazole ring formation.

2.2 Substituent Type: Sulfonyl vs. Thioether or Amine
  • 2-[(1-Benzyl-1H-benzimidazol-2-yl)sulfanyl]-N′-[(E)-1-naphthylmethylene]acetohydrazide Structure: Contains a sulfanyl (-S-) linker instead of sulfonyl (-SO₂-).
  • 1-Tosyl-2-[(1-tosyl-1H-benzimidazol-2-yl)methylsulfanyl]-1H-benzimidazole
    • Structure : Tosyl (-SO₂-C₆H₄-CH₃) groups introduce bulkier, aromatic substituents.
    • Implications : Tosyl groups enhance steric hindrance and electron withdrawal compared to naphthalen-2-ylsulfonyl, possibly affecting solubility and binding affinity .

Key Insight : Sulfonyl derivatives exhibit stronger electron-withdrawing effects, which may enhance stability and modulate enzyme inhibition compared to thioether or amine analogs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.